Cas no 18362-64-6 (2,6-Dimethyl-3,5-heptanedione)

2,6-Dimethyl-3,5-heptanedione is a β-diketone compound characterized by its symmetrical molecular structure and high purity. This chemical is widely utilized as a chelating agent and intermediate in organic synthesis, particularly in the production of metal complexes and coordination chemistry applications. Its stability and reactivity make it suitable for use in catalysts, ligands, and specialty chemical formulations. The compound's well-defined diketone functionality allows for precise control in synthetic pathways, ensuring consistent performance in research and industrial processes. Additionally, its low volatility and compatibility with various solvents enhance its utility in laboratory and manufacturing settings.
2,6-Dimethyl-3,5-heptanedione structure
2,6-Dimethyl-3,5-heptanedione structure
Product Name:2,6-Dimethyl-3,5-heptanedione
CAS No:18362-64-6
MF:C9H16O2
MW:156.222143173218
MDL:MFCD00015040
CID:87944
PubChem ID:87568840
Update Time:2025-10-15

2,6-Dimethyl-3,5-heptanedione Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylheptane-3,5-dione
    • 2,6-Dimethyl-3,5-heptanedione
    • 2,6-dimethyl-3,5-heptadione
    • 2,6-dimethyl-3,5-heptandione
    • 2,6-dimethylhepta-3,5-dione
    • 2,6-dimethylheptane-3,5-diketone
    • 3,5-Heptanedione,2,6-dimethyl
    • Diisobutyrylmethane
    • EINECS 242-234-8
    • Di-iso-butyrylmethane
    • AKOS MSC-0384
    • 2,6-dimethyl-5-heptanedione
    • 2,6-Dimethyl-3,5-heptanedione,99%
    • 2,6-DIMETHYL-3,5-HEPTANEDIONE 99%
    • 2,6-Dimethyl-3,5-heptanedione, 98+%
    • 2,6-DiMethyl-3,5-heptanedione, 99% 5GR
    • 3,5-Heptanedione, 2,6-dimethyl-
    • CEGGECULKVTYMM-UHFFFAOYSA-N
    • SBB056494
    • 6166AD
    • A4059
    • D2413
    • ?2,6-DIMETHYL-3,5-HEPTANEDIONE
    • SY010595
    • SCHEMBL181668
    • AS-47892
    • CS-W017999
    • F16709
    • FT-0610686
    • 2,6-dimethyl-heptane-3,5-dione
    • MFCD00015040
    • AKOS004115273
    • NS00051645
    • AMY3880
    • DTXSID80879615
    • 18362-64-6
    • DTXCID201017624
    • MDL： MFCD00015040
    • Inchi： 1S/C9H16O2/c1-6(2)8(10)5-9(11)7(3)4/h6-7H,5H2,1-4H3
    • InChI Key： CEGGECULKVTYMM-UHFFFAOYSA-N
    • SMILES： O=C(CC(C(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: liquid
  • Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 80°C/16mmHg(lit.)
  • Flash Point: 75.8±16.8 ºC,
  • Refractive Index: 1.4575-1.4595
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • Water Partition Coefficient: Slightly Soluble in water. (3.9 g/L) (25°C)
  • PSA: 34.14000
  • LogP: 1.82670
  • Solubility: Uncertain

2,6-Dimethyl-3,5-heptanedione Security Information

2,6-Dimethyl-3,5-heptanedione Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,6-Dimethyl-3,5-heptanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R011147-1g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 97%
1g
 ￥76 2022-09-30
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R093219-1g
2,6-Dimethyl-3,5-heptanedione
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 ￥34 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R093219-5g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 98%
5g
 ￥104 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R093219-25g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 98%
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 ￥482 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R093219-100g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 98%
100g
 ￥4619 2022-09-30
TRC
D065750-1g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6
1g
 $ 125.00 2022-06-06
TRC
D065750-2.5g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6
2.5g
 $ 185.00 2022-06-06
TRC
D065750-5g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6
5g
 $ 415.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D808232-1g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 97%
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 ￥79.00 2022-10-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2413-25g
2,6-Dimethyl-3,5-heptanedione
 18362-64-6 >97.0%(GC)
25g
 ¥490.00 2024-04-15

2,6-Dimethyl-3,5-heptanedione Production Method

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